Cas no 2172328-71-9 (4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2172328-71-9
• MF: C₁₂H₁₂IN₃S
• MW: 357.21325302124
• CID: 6449260
• PubChem ID: 165507695
• Update Time: 2025-06-28

4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol
• 2172328-71-9
• EN300-1274682

• Inchi： 1S/C12H12IN3S/c1-3-8(2)16-11(14-15-12(16)17)9-4-6-10(13)7-5-9/h3-8H,1H2,2H3,(H,15,17)
• InChI Key： NHMMMIMSHPKEOI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=NNC(N1C(C=C)C)=S

Computed Properties

• Exact Mass: 356.97967g/mol
• Monoisotopic Mass: 356.97967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol

Exploring the Potential of 4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2172328-71-9) in Modern Chemistry

The compound 4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2172328-71-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This triazole-thiol derivative combines a reactive 1,2,4-triazole core with an iodophenyl moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in drug discovery and agrochemical development.

One of the key reasons for the growing interest in CAS No. 2172328-71-9 is its potential as a bioactive scaffold. The 1,2,4-triazole ring is known for its antimicrobial, antifungal, and anti-inflammatory properties, and the addition of the iodophenyl group enhances its ability to interact with biological targets. Recent studies have explored its use in designing small-molecule inhibitors for enzymes involved in metabolic pathways, a hot topic in the search for new therapeutics. This aligns with the current trend of targeting protein-protein interactions and enzyme modulation in drug development.

From a synthetic perspective, the but-3-en-2-yl side chain in 4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol offers opportunities for further functionalization through click chemistry or cross-coupling reactions. This makes it a valuable tool for chemists working on structure-activity relationship (SAR) studies. The compound’s thiol group also provides a handle for conjugation with other molecules, which is particularly useful in bioconjugation and nanomaterial applications. These features have led to its inclusion in high-throughput screening libraries for drug discovery programs.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize CAS No. 2172328-71-9 and its derivatives. The demand for eco-friendly synthetic routes has increased, driven by both regulatory pressures and the scientific community’s focus on reducing waste. Catalytic methods using palladium or copper complexes have shown promise in optimizing the yield and purity of this compound, addressing common questions about scalability and cost-effectiveness in industrial settings.

Another area of exploration is the compound’s potential in material science. The iodophenyl group can serve as a precursor for π-conjugated systems, which are essential in developing organic electronics such as OLEDs and photovoltaic cells. Its ability to form self-assembled monolayers (SAMs) on metal surfaces has also piqued interest in surface modification and sensor technology. These applications are highly relevant to the ongoing push for smart materials and wearable devices.

As the scientific community continues to uncover the potential of 4-(but-3-en-2-yl)-5-(4-iodophenyl)-4H-1,2,4-triazole-3-thiol, questions about its toxicity profile, stability, and compatibility with other chemicals remain active topics of research. Addressing these concerns is critical for its adoption in commercial applications. For now, the compound stands as a testament to the innovation in heterocyclic chemistry, bridging gaps between pharmaceuticals, materials, and sustainable synthesis.